BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of 2-
hydroxyhexanedioic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Hydroxyadipic acid

Cat. No.: B108492

2-Hydroxyhexanedioic Acid: A Comprehensive
Technical Review

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical, chemical, and biological
properties of 2-hydroxyhexanedioic acid. It is intended to be a valuable resource for
researchers and professionals involved in drug development and metabolic studies. This
document summarizes key data, outlines relevant experimental methodologies, and visualizes
its primary metabolic pathway.

Core Chemical and Physical Properties

2-Hydroxyhexanedioic acid, also known as 2-hydroxyadipic acid, is an organic compound
that plays a role in amino acid metabolism.[1][2] It is a derivative of adipic acid with a hydroxyl
group at the alpha position.[1][3] The presence of this compound, particularly at elevated
levels, is associated with the metabolic disorder 2-aminoadipic and 2-oxoadipic aciduria.[1][4]

All quantitative data for 2-hydroxyhexanedioic acid are summarized in the tables below for easy

reference and comparison.

Table 1: Physical and Chemical Properties of 2-Hydroxyhexanedioic Acid
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Property Value Source

IUPAC Name 2-hydroxyhexanedioic acid [1][5]
2-Hydroxyadipic acid, a-

Hydroxyadipic acid, (R)-2-

Synonyms Y yadip (R) [11161[7]
HYDROXYADIPIC ACID, DL-
2-Hydroxyadipic acid

Molecular Formula C6H1005 [61[71[8]

Molecular Weight 162.14 g/mol [11[5]16]

) o Solid, typically a white or off-

Physical Description ] ) )
white crystalline solid.[1][7][9]
18294-85-4 (for the racemate),

CAS Number 77252-44-9 (for the R- [11I5161[7]
enantiomer)

Melting Point 151 °C [9][10]

B ) 401.6 °C at 760 mmHg

Boiling Point ) [9][10]
(Predicted)

Soluble in water and methanol.
[9][10] Also soluble in DMF (2
Solubility mg/ml), DMSO (1 mg/ml),

Ethanol (2 mg/ml), and PBS
(pH 7.2, 5 mg/ml).[11]

pKa (strongest acidic)

3.44 (Predicted)

[4]

LogP

-0.6 to -0.79 (Predicted)

[4]16]

Spectral Data

The following table summarizes the available spectral data for the characterization of 2-

hydroxyhexanedioic acid.

Table 2: Spectral Properties of 2-Hydroxyhexanedioic Acid
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Parameters and Key

Data Type Source
Features
Varian, 500 MHz, in Water at
H 4.00. Key shifts m):
1H NMR P y (ppm) [1]

1.63-1.80 (m), 2.37-2.40 (m),
4.11-4.13 (m).

Mass Spectrometry (GC-MS)

Key m/z fragments: 129.0,
171.0, 261.0.

[3]

Mass Spectrometry (LC-
MS/MS)

Negative ion mode precursor
[M-H]- at m/z 161.0455474.
Key fragment ions at m/z
143.03604, 117.05557,
99.04487, 71.05001.

[3]

13C NMR, IR

While these are standard
analytical techniques for
structure elucidation, detailed
public spectra with peak
assignments for 2-
hydroxyhexanedioic acid are
not readily available in the
reviewed literature.
Researchers would need to
perform these analyses to

obtain this data.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and analysis of 2-

hydroxyhexanedioic acid are not extensively detailed in publicly available literature. However,

based on existing research, the following sections outline the general methodologies that would

be employed.

Synthesis
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A reported method for the synthesis of 2-hydroxyhexanedioic acid involves the catalytic
oxidation of 2-hydroxycyclohexanone.

Methodology Overview:

» Starting Material: 2-hydroxycyclohexanone, which can be derived from both petroleum and
biomass sources.

e Oxidant: Molecular oxygen.
o Catalyst: Heteropolyacids, with H4PVW11040 reported to give the highest yield.

o General Procedure: The reaction involves the oxidation of 2-hydroxycyclohexanone in the
presence of the heteropolyacid catalyst under an oxygen atmosphere. The reaction likely
proceeds through the formation of 1,2-cyclohexanedione as an intermediate, which is then
further oxidized to yield 2-hydroxyhexanedioic acid.

« Purification: While specific details are not provided, standard purification techniques for
acidic compounds, such as crystallization or column chromatography, would likely be
employed to isolate the final product.

Analytical Methods

The analysis of 2-hydroxyhexanedioic acid, particularly in biological samples, is typically
performed using chromatographic techniques coupled with mass spectrometry.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

» Derivatization: Due to its low volatility, 2-hydroxyhexanedioic acid requires derivatization prior
to GC-MS analysis. This typically involves esterification of the carboxylic acid groups and
silylation of the hydroxyl group to increase volatility.

o Gas Chromatography: A capillary column suitable for the separation of organic acids or fatty
acid derivatives would be used. The temperature program would be optimized to ensure
good separation from other metabolites.

o Mass Spectrometry: Electron ionization (El) is commonly used, and the resulting mass
spectrum will show characteristic fragment ions that can be used for identification and
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quantification.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis:

o Chromatography: Reversed-phase or HILIC chromatography can be used for the separation
of 2-hydroxyhexanedioic acid from complex biological matrices. The mobile phase
composition and gradient are optimized for retention and separation.

e Mass Spectrometry: Electrospray ionization (ESI) in negative ion mode is typically used to
generate the deprotonated molecule [M-H]-.

o Tandem MS (MS/MS): Collision-induced dissociation (CID) of the precursor ion generates
specific product ions. Multiple reaction monitoring (MRM) of these transitions provides high
selectivity and sensitivity for quantification.

Biological Role and Metabolic Pathway

2-Hydroxyhexanedioic acid is an intermediate in the degradation pathway of the amino acids L-
lysine and L-tryptophan.[7] An accumulation of 2-hydroxyhexanedioic acid, along with 2-
aminoadipic acid and 2-oxoadipic acid, in urine and blood is a key diagnostic marker for the
rare autosomal recessive metabolic disorder known as 2-aminoadipic and 2-oxoadipic aciduria.

[1][4]

This disorder is caused by mutations in the DHTKD1 gene.[1][6] This gene encodes a
component of the 2-oxoadipate dehydrogenase complex (OADHC), which is responsible for the
oxidative decarboxylation of 2-oxoadipate to glutaryl-CoA.[6][7] A deficiency in this enzyme
leads to a block in the metabolic pathway, resulting in the accumulation of upstream
metabolites.

The following diagram illustrates the position of 2-hydroxyhexanedioic acid within the lysine
degradation pathway and the metabolic block leading to 2-aminoadipic and 2-oxoadipic
aciduria.
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Caption: Lysine degradation pathway and the role of 2-hydroxyhexanedioic acid.

This guide serves as a foundational resource for understanding the core properties and
biological significance of 2-hydroxyhexanedioic acid. Further research into detailed synthetic
and analytical protocols is recommended for specific laboratory applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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